Cas no 5846-20-8 (4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide)

4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide structure
5846-20-8 structure
Product Name:4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide
CAS No:5846-20-8
MF:C12H12BrNO3S
MW:330.197581291199
CID:1610671
PubChem ID:5254224
Update Time:2025-04-21

4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide
    • 4-Bromo-N-[(5-methyl-2-furyl)methyl]benzenesulfonamide
    • benzenesulfonamide, 4-bromo-N-[(5-methyl-2-furanyl)methyl]-
    • DTXSID30413543
    • STK019250
    • AKOS005378620
    • 5846-20-8
    • Inchi: 1S/C12H12BrNO3S/c1-9-2-5-11(17-9)8-14-18(15,16)12-6-3-10(13)4-7-12/h2-7,14H,8H2,1H3
    • InChI Key: OZYXFSGQVUPVBP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(NCC1=CC=C(C)O1)(=O)=O

Computed Properties

  • Exact Mass: 328.97216
  • Monoisotopic Mass: 328.972127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.7
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.528
  • Boiling Point: 436°C at 760 mmHg
  • Flash Point: 217.5°C
  • Refractive Index: 1.595
  • PSA: 59.31
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